(Z)-4-((3-ethyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)amino)benzoic acid

• IUPAC Name: 4-[[3-ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C19H18N2O3S/c1-3-21-17(13-6-10-16(24-2)11-7-13)12-25-19(21)20-15-8-4-14(5-9-15)18(22)23/h4-12H,3H2,1-2H3,(H,22,23)
• InChI Key: WRKKPQKKULXCOG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CSC1=NC2=CC=C(C=C2)C(=O)O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

“(Z)-4-((3-ethyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)amino)benzoic acid” is a chemical compound with the molecular formula C19H18N2O3S. It has an average mass of 354.423 Da and a monoisotopic mass of 354.103821 Da.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C19H18N2O3S. It includes a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. The compound also contains an ethyl group, a methoxyphenyl group, and an amino benzoic acid group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. It has an average mass of 354.423 Da and a monoisotopic mass of 354.103821 Da.

Scientific Research Applications

Thiazolidinone Derivatives and Anti-inflammatory Activity

• Research focused on designing new non-steroidal anti-inflammatory drugs (NSAIDs) using the 4-thiazolidinone core. A series of compounds were synthesized for structural modifications, and the lead compound demonstrated anti-exudative activity equivalent to Diclofenac with low toxicity (Golota et al., 2015).

Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives

• A study detailed the synthesis of certain compounds by interacting ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives. These synthesized compounds were confirmed based on their elemental analysis and spectroscopic data (Mohamed, 2014).

Preparation of Cephem Antibiotics Side-Chain

• This research focused on the preparation of a Z-isomer common in cephem antibiotics from aminoisoxazoles. The process involved several steps, including skeletal rearrangement and reaction with alkoxycarbonyl isothiocyanates (Tatsuta et al., 1994).

Synthesis of LTD4-Antagonists

• A group of new benzoic acids were synthesized and evaluated as LTD4-antagonists. Thiazole derivatives showed significant activity and improved pharmacokinetic profiles, indicating potential use in oral antiasthmatics (Ballart et al., 2000).

Reaction and Crystal Structure Analysis of Aminothiazoles

• The reaction of acylaminocyanoesters with certain disulfides leading to substituted aminothiazoles was explored. The structure was established through spectroscopic means and X-ray crystallographic investigation (Golankiewicz et al., 1985).

Synthesis and Pharmacological Evaluation of New Benzoic Acids

• This research aimed at synthesizing and evaluating new benzoic acids as LTD(4)-antagonists. Thiazole derivatives displayed considerable activity and enhanced pharmacokinetic profiles, suggesting their effectiveness in oral antiasthmatic treatments (Ballart et al., 2000).